Cas no 2228265-41-4 (3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine)

• Product Name: 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine
• CAS No: 2228265-41-4
• MF: C₇H₉F₆N
• MW: 221.143482923508
• CID: 6198073
• PubChem ID: 165661870
• Update Time: 2025-05-27

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine
• EN300-1941398
• 2228265-41-4

• Inchi： 1S/C7H9F6N/c8-6(9,10)5(7(11,12)13)4-1-2-14-3-4/h4-5,14H,1-3H2
• InChI Key： JHZKUJOQYQDYEQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1CNCC1)(F)F

Computed Properties

• Exact Mass: 221.06391826g/mol
• Monoisotopic Mass: 221.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine

Recent Advances in the Study of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine (CAS: 2228265-41-4)

The compound 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine (CAS: 2228265-41-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. The hexafluoroisopropyl (HFIP) group attached to the pyrrolidine ring confers enhanced metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Researchers have successfully utilized this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for covalent inhibitors. The electron-withdrawing nature of the HFIP group was shown to facilitate the formation of reversible covalent bonds with catalytic cysteine residues, leading to highly selective inhibition of target enzymes. This finding opens new avenues for the design of next-generation covalent drugs with improved safety profiles.

In terms of synthetic methodology, significant progress has been made in the asymmetric synthesis of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine. Recent work published in Organic Letters describes a novel catalytic system that achieves enantioselective construction of the pyrrolidine ring with excellent yield and stereocontrol. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development.

Pharmacokinetic studies conducted in preclinical models have revealed favorable absorption and distribution properties of derivatives containing this scaffold. The fluorinated moiety appears to enhance blood-brain barrier penetration while maintaining acceptable metabolic stability, suggesting potential applications in central nervous system (CNS) targeted therapies. Several pharmaceutical companies have included this compound in their pipeline for neurodegenerative disease treatments.

Ongoing research is exploring the compound's utility in positron emission tomography (PET) tracer development. The fluorine atoms present in the structure make it amenable to 18F-labeling, enabling the creation of novel imaging agents for various biological targets. Preliminary results indicate promising characteristics for imaging protein-protein interactions in vivo.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)pyrrolidine. Current efforts focus on developing more sustainable synthetic routes and improving the compound's solubility profile for broader pharmaceutical applications. The scientific community anticipates that continued research on this compound will yield important discoveries in drug development and chemical biology in the coming years.